Cas no 879657-96-2 (4-(dimethyl-1H-1,2,4-triazol-1-yl)benzoic acid hydrochloride)

• Product Name: 4-(dimethyl-1H-1,2,4-triazol-1-yl)benzoic acid hydrochloride
• CAS No: 879657-96-2
• MF: C₁₁H₁₂ClN₃O₂
• MW: 253.684881210327
• MDL: MFCD31698750
• CID: 4937895
• PubChem ID: 133080738
• Update Time: 2026-02-27

4-(dimethyl-1H-1,2,4-triazol-1-yl)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)benzoic acid hydrochloride
• 4-(3,5-dimethyl-1,2,4-triazol-1-yl)benzoic acid;hydrochloride
• 4-(dimethyl-1H-1,2,4-triazol-1-yl)benzoic acid hydrochloride

• MDL： MFCD31698750
• Inchi： 1S/C11H11N3O2.ClH/c1-7-12-8(2)14(13-7)10-5-3-9(4-6-10)11(15)16;/h3-6H,1-2H3,(H,15,16);1H
• InChI Key： LJVATNKPBLDDCA-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC(=CC=1)N1C(C)=NC(C)=N1)=O

Computed Properties

• Exact Mass: 253.0618043 g/mol
• Monoisotopic Mass: 253.0618043 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68
• Molecular Weight: 253.68

Additional information on 4-(dimethyl-1H-1,2,4-triazol-1-yl)benzoic acid hydrochloride

4-(Dimethyl-1H-1,2,4-triazol-1-yl)benzoic Acid Hydrochloride (CAS No. 879657-96-2): An Overview

4-(Dimethyl-1H-1,2,4-triazol-1-yl)benzoic acid hydrochloride (CAS No. 879657-96-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of 4-(dimethyl-1H-1,2,4-triazol-1-yl)benzoic acid hydrochloride consists of a benzene ring substituted with a dimethyl-1H-1,2,4-triazol-1-yl group and a carboxylic acid group, all in a hydrochloride salt form. This specific arrangement of functional groups imparts the compound with distinct physicochemical properties that make it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 4-(dimethyl-1H-1,2,4-triazol-1-yl)benzoic acid hydrochloride in the treatment of several diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception.

In addition to its anti-inflammatory and analgesic effects, 4-(dimethyl-1H-1,2,4-triazol-1-yl)benzoic acid hydrochloride has also been investigated for its potential as an antifungal agent. A study conducted by researchers at the University of California found that this compound demonstrates significant activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes and the inhibition of essential enzymes involved in fungal metabolism.

The pharmacokinetic profile of 4-(dimethyl-1H-1,2,4-triazol-1-yl)benzoic acid hydrochloride has been extensively studied to understand its behavior in biological systems. Data from preclinical trials indicate that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound is metabolized primarily in the liver through Phase I and Phase II metabolic pathways, with the major metabolites being excreted via urine.

Clinical trials have further validated the safety and efficacy of 4-(dimethyl-1H-1,2,4-triazol-1-yl)benzoic acid hydrochloride. Phase I trials have demonstrated that the compound is well-tolerated by human subjects at therapeutic doses, with no significant adverse effects reported. Phase II trials are currently underway to evaluate its efficacy in treating specific conditions such as chronic pain and fungal infections.

The development of 4-(dimethyl-1H-1,2,4-triazol-1-yl)benzoic acid hydrochloride as a therapeutic agent is supported by its favorable safety profile and promising pharmacological properties. Researchers are exploring various formulations to optimize its delivery and enhance its therapeutic potential. For example, nanoparticle-based delivery systems are being investigated to improve the bioavailability and reduce side effects associated with conventional dosing regimens.

In conclusion, 4-(dimethyl-1H-1,2,4-triazol-1-yl)benzoic acid hydrochloride (CAS No. 879657-96-2) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.